Cas no 69300-50-1 (6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione)

6,7-Dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione is a spirocyclic compound featuring a fused benzothiophene and imidazolidine-dione structure. This heterocyclic framework is of interest in pharmaceutical and agrochemical research due to its potential as a versatile synthetic intermediate. The spirojunction enhances molecular rigidity, which can improve binding selectivity in bioactive applications. The presence of the imidazolidine-2,5-dione moiety offers opportunities for further functionalization, enabling derivatization for structure-activity studies. Its well-defined stereochemistry and stability under standard conditions make it suitable for controlled synthetic transformations. Researchers value this compound for its utility in developing novel heterocyclic scaffolds with potential biological activity.

6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione structure

69300-50-1 structure

Product Name:6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione

CAS No:69300-50-1

MF:C₁₀H₁₀N₂O₂S

MW:222.263600826263

CID:973419

PubChem ID:3870362

Update Time:2025-06-07

6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione Chemical and Physical Properties

Names and Identifiers

- 6,7-DIHYDRO-2''H,5H,5''H-SPIRO[1-BENZOTHIOPHENE-4,4''-IMIDAZOLIDINE]-2'',5''-DIONE
- 6,7-DIHYDRO-2'H,5H,5'H-SPIRO[1-BENZOTHIOPHENE-4,4'-IMIDAZOLIDINE]-2',5'-DIONE
- spiro[6,7-dihydro-5H-1-benzothiophene-4,5'-imidazolidine]-2',4'-dione
- 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione
- CS-0221504
- 6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione
- SR-01000051307-1
- BDBM50022428
- SCHEMBL9234892
- 69300-50-1
- CHEMBL310383
- EN300-09319
- Z56974889
- 6,7-Dihydro-5H-spiro[benzo[b]thiophene-4,4'-imidazolidine]-2',5'-dione
- CWFRYKWJIHQOFY-UHFFFAOYSA-N
- DTXSID30397637
- AKOS008967072
- SR-01000051307
- G27476
- MDL： MFCD05267728
- Inchi： 1S/C10H10N2O2S/c13-8-10(12-9(14)11-8)4-1-2-7-6(10)3-5-15-7/h3,5H,1-2,4H2,(H2,11,12,13,14)
- InChI Key： CWFRYKWJIHQOFY-UHFFFAOYSA-N
- SMILES： S1C=CC2=C1CCCC12C(NC(N1)=O)=O

Computed Properties

Exact Mass: 222.0464
Monoisotopic Mass: 222.04629874g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 86.4Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Melting Point: NA
PSA: 58.2

6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H877768-50mg	6,7-dihydro-2'H,5H,5'H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione	69300-50-1	95%	50mg	￥1,053.00	2022-01-10
TRC	D458770-25mg	6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione	69300-50-1		25mg	$ 70.00	2022-06-05
TRC	D458770-50mg	6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione	69300-50-1		50mg	$ 95.00	2022-06-05
TRC	D458770-250mg	6,7-dihydro-5H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione	69300-50-1		250mg	$ 365.00	2022-06-05
Chemenu	CM216353-1g	6,7-Dihydro-5H-spiro[benzo[b]thiophene-4,4'-imidazolidine]-2',5'-dione	69300-50-1	97%	1g	$***	2023-05-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H877768-25mg	6,7-dihydro-2'H,5H,5'H-spiro[1-benzothiophene-4,4'-imidazolidine]-2',5'-dione	69300-50-1	95%	25mg	￥789.30	2022-01-10
1PlusChem	1P00FPD7-50mg	6,7-DIHYDRO-2''H,5H,5''H-SPIRO[1-BENZOTHIOPHENE-4,4''-IMIDAZOLIDINE]-2'',5''-DIONE	69300-50-1	95%	50mg	$141.00	2024-04-22
1PlusChem	1P00FPD7-100mg	6,7-DIHYDRO-2''H,5H,5''H-SPIRO[1-BENZOTHIOPHENE-4,4''-IMIDAZOLIDINE]-2'',5''-DIONE	69300-50-1	95%	100mg	$180.00	2024-04-22
1PlusChem	1P00FPD7-250mg	6,7-DIHYDRO-2''H,5H,5''H-SPIRO[1-BENZOTHIOPHENE-4,4''-IMIDAZOLIDINE]-2'',5''-DIONE	69300-50-1	95%	250mg	$232.00	2024-04-22
1PlusChem	1P00FPD7-500mg	6,7-DIHYDRO-2''H,5H,5''H-SPIRO[1-BENZOTHIOPHENE-4,4''-IMIDAZOLIDINE]-2'',5''-DIONE	69300-50-1	95%	500mg	$330.00	2024-04-22

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Additional information on 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione

Introduction to 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione (CAS No. 69300-50-1)

6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione (CAS No. 69300-50-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a spirocyclic structure that combines a benzothiophene and an imidazolidine moiety. The unique structural features of this compound make it an intriguing candidate for various biological and therapeutic applications.

The chemical structure of 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione is characterized by a spirocyclic system where the benzothiophene ring is fused to the imidazolidine ring through a shared carbon atom. This arrangement imparts specific conformational and electronic properties that are crucial for its biological activity. The compound's molecular formula is C₁₃H₁₂N₂O₂S, and its molecular weight is approximately 268.31 g/mol.

In recent years, there has been a growing interest in the study of spirocyclic compounds due to their potential as lead molecules in drug discovery. 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione has been evaluated for its pharmacological properties, particularly in the context of its anti-inflammatory and anti-cancer activities. Research has shown that this compound exhibits potent inhibitory effects on various inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the anti-inflammatory properties of 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione. The researchers found that the compound effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition was attributed to the compound's ability to modulate key signaling pathways involved in inflammation, including NF-κB and MAPK pathways.

Beyond its anti-inflammatory potential, 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione has also shown promise in cancer research. A study published in Cancer Letters in 2022 reported that the compound exhibited significant cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HT-29), and lung cancer (A549) cells. The mechanism of action was found to involve the induction of apoptosis through the activation of caspase pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The unique structural features of 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione also contribute to its favorable pharmacokinetic properties. Studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential for its potential use as an oral therapeutic agent. Additionally, the compound's low toxicity and high selectivity towards target cells make it an attractive candidate for further preclinical and clinical development.

In conclusion, 6,7-dihydro-5H-spiro1-benzothiophene-4,4'-imidazolidine-2',5'-dione (CAS No. 69300-50-1) is a promising compound with significant potential in both anti-inflammatory and anti-cancer applications. Ongoing research continues to explore its biological activities and mechanisms of action, paving the way for its potential use in the development of novel therapeutic agents. As more data becomes available from preclinical and clinical studies, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases and cancer.